Cas no 1334620-33-5 (2-methanesulfonyl-N-methylbenzene-1-sulfonamide)

2-Methanesulfonyl-N-methylbenzene-1-sulfonamide is a sulfonamide derivative characterized by its dual sulfonyl functional groups, which enhance its reactivity and versatility in synthetic chemistry applications. The compound's structure, featuring a methanesulfonyl and a methyl-substituted benzenesulfonamide moiety, makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing properties and stability under various reaction conditions contribute to its utility in cross-coupling reactions and as a building block for more complex molecules. The compound's well-defined molecular architecture ensures consistent performance in organic transformations, while its purity and solubility profile facilitate handling in laboratory and industrial settings.
2-methanesulfonyl-N-methylbenzene-1-sulfonamide structure
1334620-33-5 structure
Product Name:2-methanesulfonyl-N-methylbenzene-1-sulfonamide
CAS No:1334620-33-5
MF:C8H11NO4S2
MW:249.307239770889
CID:5178603
PubChem ID:20745869
Update Time:2025-08-05

2-methanesulfonyl-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-methanesulfonyl-N-methylbenzene-1-sulfonamide
    • n-Methyl-2-(methylsulfonyl)benzenesulfonamide
    • Benzenesulfonamide, N-methyl-2-(methylsulfonyl)-
    • Inchi: 1S/C8H11NO4S2/c1-9-15(12,13)8-6-4-3-5-7(8)14(2,10)11/h3-6,9H,1-2H3
    • InChI Key: VYUONOBMJNZEQD-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=CC=1S(NC)(=O)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 401
  • XLogP3: 0.1
  • Topological Polar Surface Area: 97.1

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2-methanesulfonyl-N-methylbenzene-1-sulfonamide Related Literature

Additional information on 2-methanesulfonyl-N-methylbenzene-1-sulfonamide

2-Methanesulfonyl-N-Methylbenzene-1-Sulfonamide (CAS No. 1334620-33-5)

2-Methanesulfonyl-N-Methylbenzene-1-Sulfonamide (CAS No. 1334620-33-5) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique molecular structure, which incorporates both sulfonamide and sulfonyl groups, making it a versatile building block for various chemical reactions. The molecule's benzene ring serves as a stable platform for attaching functional groups, while the sulfonamide group contributes to its bioavailability and solubility properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Methanesulfonyl-N-Methylbenzene-1-Sulfonamide through multi-step processes involving coupling reactions and selective oxidation techniques. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-end applications. Researchers have also explored the use of this compound as an intermediate in the development of novel antimicrobial agents, where its sulfonamide group plays a critical role in inhibiting bacterial enzymes.

In the context of materials science, 2-Methanesulfonyl-N-Methylbenzene-1-Sulfonamide has shown promise as a precursor for advanced polymers and coatings. Its ability to form strong covalent bonds with other monomers makes it an ideal candidate for creating high-performance materials with tailored mechanical and thermal properties. Moreover, studies have demonstrated that this compound can be used in the synthesis of self-healing polymers, which have applications in aerospace and automotive industries.

The compound's sulfonamide group also exhibits significant potential in drug delivery systems. By modifying the substituents on the benzene ring, researchers can fine-tune the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes 2-Methanesulfonyl-N-Methylbenzene-1-Sulfonamide a valuable tool in the development of targeted therapies for chronic diseases like cancer and cardiovascular disorders.

From an environmental perspective, the synthesis and application of 2-Methanesulfonyl-N-Methylbenzene-1-Sulfonamide are being optimized to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes, including the use of biodegradable solvents and catalytic systems that reduce waste generation. These efforts align with global sustainability goals and ensure that the compound remains a responsible choice for future innovations.

In summary, 2-Methanesulfonyl-N-Methylbenzene-1-Sulfonamide (CAS No. 1334620-33-5) is a multifaceted compound with vast potential across diverse industries. Its unique chemical structure, combined with cutting-edge research advancements, positions it as a key player in modern material science and pharmaceutical development. As technology continues to evolve, this compound will undoubtedly pave the way for groundbreaking innovations that address some of humanity's most pressing challenges.

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